Cas no 868230-98-2 (b-D-Galactopyranoside, phenyl2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-)

• Product Name: b-D-Galactopyranoside, phenyl2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-
• CAS No: 868230-98-2
• MF: C₁₅H₁₈Cl₃NO₆S
• MW: 446.73052072525
• CID: 718944
• PubChem ID: 125307181
• Update Time: 2025-04-19

b-D-Galactopyranoside, phenyl2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, phenyl2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-
• 2,2,2-trichloroethyl N-[(2S,3S,4R,5R,6S)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenylsulfanyloxan-3-yl]carbamate
• PHENYL 2-DEOXY-1-THIO-2-(2,2,2-TRICHLOROETHOXYFORMAMIDO)-BETA-D-GALACTOPYRANOSIDE
• P1643
• Phenyl 2-deoxy-1-thio-2-{[(2,2,2-trichloroethoxy)carbonyl]amino}-alpha-L-allopyranoside
• DTXSID90693682
• 868230-98-2

• Inchi： 1S/C15H18Cl3NO6S/c16-15(17,18)7-24-14(23)19-10-12(22)11(21)9(6-20)25-13(10)26-8-4-2-1-3-5-8/h1-5,9-13,20-22H,6-7H2,(H,19,23)/t9-,10-,11-,12+,13-/m0/s1
• InChI Key： LCQAHPRLLBMKDG-NWBUJAPZSA-N
• SMILES： ClC(COC(N[C@@H]1[C@@H](O[C@@H](CO)[C@@H]([C@@H]1O)O)SC1C=CC=CC=1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 444.992042g/mol
• Monoisotopic Mass: 444.992042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.598
• Boiling Point: 628.852°C at 760 mmHg
• Flash Point: 334.118°C
• Refractive Index: 1.639

b-D-Galactopyranoside, phenyl2-deoxy-1-thio-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]- Security Information

• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：<0°C